Cas no 1805983-62-3 (4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine
• CAS No: 1805983-62-3
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4882907
• Update Time: 2025-10-16

4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-6(8)4(7(9)10)2-5(11-3)12(13)14/h2,7H,1H3
• InChI Key： KGQWBGUAGYLZJC-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC(=CC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine

4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine (CAS No. 1805983-62-3): An Overview of Its Synthesis, Properties, and Applications

4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine (CAS No. 1805983-62-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, a fluoro substituent, a methyl group, and a nitro group attached to a pyridine ring. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine has been the subject of several recent studies, with researchers exploring various synthetic routes to optimize yield and purity. One notable approach involves the reaction of 2-chloro-5-fluoro-3-nitropyridine with difluoromethyltrimethylsilane in the presence of a suitable base, followed by deprotection to yield the desired product. This method has been reported to provide high yields and excellent purity, making it a preferred route for large-scale production.

The physical and chemical properties of 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine have been extensively characterized. The compound is typically obtained as a yellow solid with a melting point ranging from 110°C to 115°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol but exhibits low solubility in water. The presence of the nitro group imparts strong electron-withdrawing properties to the molecule, which can influence its reactivity and stability under various conditions.

In terms of its biological activity, 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine has shown promising results in preliminary studies. Research has indicated that this compound possesses potent antimicrobial and antiviral properties, making it a potential candidate for the development of novel therapeutic agents. Specifically, it has demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, as well as certain viral strains. These findings have sparked interest in further investigating its mechanism of action and potential applications in drug discovery.

The structural features of 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine also make it an attractive scaffold for medicinal chemistry efforts. The difluoromethyl group can enhance metabolic stability and improve pharmacokinetic properties, while the fluoro substituent can modulate receptor binding affinity and selectivity. The methyl group provides steric hindrance that can influence conformational flexibility and binding interactions. Together, these functional groups offer multiple points of modification for optimizing the compound's biological activity and pharmacological profile.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular dynamics and interactions of 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine. Molecular docking studies have provided insights into its binding modes with various biological targets, including enzymes and receptors involved in disease pathways. These computational models have guided the design of more potent analogs with improved selectivity and reduced off-target effects.

In addition to its potential therapeutic applications, 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine has also found use as an intermediate in the synthesis of other bioactive compounds. Its unique structural features make it a valuable building block for constructing complex molecular architectures with diverse biological activities. Researchers have utilized this compound as a starting material for the synthesis of novel pyridine derivatives with enhanced pharmacological properties.

The environmental impact of 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine is another important consideration in its development and application. Studies have shown that proper handling and disposal practices are essential to minimize any potential environmental risks associated with its use. Green chemistry principles are increasingly being applied to optimize synthetic processes and reduce waste generation during production.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-methyl-6-nitropyridine (CAS No. 1805983-62-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable physical and chemical properties, make it an attractive candidate for further investigation and development. Ongoing research efforts aim to fully elucidate its biological activities and optimize its potential as a therapeutic agent or synthetic intermediate.